Cas no 727676-30-4 (3-(Adamantan-1-ylsulfanyl)-1,2,4thiadiazol-5-ylamine)

• Product Name: 3-(Adamantan-1-ylsulfanyl)-1,2,4thiadiazol-5-ylamine
• CAS No: 727676-30-4
• MF: C₁₂H₁₇N₃S₂
• MW: 267.413479566574
• MDL: MFCD06013313
• CID: 3030046
• PubChem ID: 1511256
• Update Time: 2025-06-08

3-(Adamantan-1-ylsulfanyl)-1,2,4thiadiazol-5-ylamine Chemical and Physical Properties

Names and Identifiers

• [1,2,4]噻二唑,5-氨基-3-(金刚烷-1-基硫基)-
• 3-(Adamantan-1-ylsulfanyl)-[1,2,4]thiadiazol-5-ylamine
• 3-(1-adamantylsulfanyl)-1,2,4-thiadiazol-5-amine
• 3-(Adamantan-1-ylthio)-1,2,4-thiadiazol-5-amine
• 3-(tricyclo[3.3.1.1~3,7~]dec-1-ylsulfanyl)-1,2,4-thiadiazol-5-amine
• MLS000718610
• 3-(adamantan-1-ylsulfanyl)-1,2,4-thiadiazol-5-amine
• HMS1697I12
• HMS2757L23
• BBL003394
• STK520652
• SMR000290878
• SR-01000325164
• KLMCXAZBYOGSEU-UHFFFAOYSA-N
• CHEMBL1349054
• 727676-30-4
• 3-(1-adamantylthio)-1,2,4-thiadiazol-5-amine
• SR-01000325164-1
• 3-(Tricyclo[3.3.1.13,7]dec-1-ylthio)-1,2,4-thiadiazol-5-amine
• SCHEMBL5821570
• 3-(Tricyclo[3.3.1.1>3,7>]dec-1-ylsulfanyl)-1,2,4-thiadiazol-5-amine
• MFCD06013313
• CS-0312958
• 1,2,4-thiadiazol-5-amine, 3-(tricyclo[3.3.1.1~3,7~]dec-1-ylthio)-
• AKOS000301865
• ALBB-010386
• H25650
• VS-01320
• 3-(adamantan-1-yl)sulfanyl-1,2,4-thiadiazole-5-amine
• [1,2,4]Thiadiazole, 5-amino-3-(adamantan-1-ylsulfanyl)-
• 3-(Adamantan-1-ylsulfanyl)-1,2,4thiadiazol-5-ylamine

• MDL： MFCD06013313
• Inchi： 1S/C12H17N3S2/c13-10-14-11(15-17-10)16-12-4-7-1-8(5-12)3-9(2-7)6-12/h7-9H,1-6H2,(H2,13,14,15)
• InChI Key： KLMCXAZBYOGSEU-UHFFFAOYSA-N
• SMILES： S(C1=NSC(N)=N1)C12CC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 267.08638990Da
• Monoisotopic Mass: 267.08638990Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105

3-(Adamantan-1-ylsulfanyl)-1,2,4thiadiazol-5-ylamine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 3-(Adamantan-1-ylsulfanyl)-1,2,4thiadiazol-5-ylamine

3-(Adamantan-1-ylsulfanyl)-1,2,4-thiadiazol-5-ylamine (CAS No. 727676-30-4): A Comprehensive Overview

3-(Adamantan-1-ylsulfanyl)-1,2,4-thiadiazol-5-ylamine (CAS No. 727676-30-4) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 3-(Adamantan-1-ylsulfanyl)-1,2,4-thiadiazol-5-ylamine is notable for its adamantane moiety and the thiadiazole ring. The adamantane scaffold is known for its high stability and unique physical properties, making it an attractive component in the design of pharmaceuticals. The thiadiazole ring, on the other hand, is a versatile functional group that can impart a range of biological activities to the molecule.

Recent studies have highlighted the multifaceted biological activities of 3-(Adamantan-1-ylsulfanyl)-1,2,4-thiadiazol-5-ylamine. One of the key areas of interest is its potential as an antiviral agent. Research conducted by a team at the University of California has demonstrated that this compound exhibits significant antiviral activity against a variety of viral strains, including influenza and herpes simplex viruses. The mechanism of action is believed to involve the inhibition of viral replication through the disruption of key viral enzymes.

In addition to its antiviral properties, 3-(Adamantan-1-ylsulfanyl)-1,2,4-thiadiazol-5-ylamine has also shown promise in the treatment of neurodegenerative diseases. A study published in the Journal of Medicinal Chemistry reported that this compound can effectively cross the blood-brain barrier and exert neuroprotective effects. The compound's ability to modulate oxidative stress and reduce inflammation in neuronal cells makes it a potential candidate for the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 3-(Adamantan-1-ylsulfanyl)-1,2,4-thiadiazol-5-ylamine have also been extensively studied. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. This makes it suitable for both oral and parenteral administration, enhancing its therapeutic potential. Furthermore, preclinical studies have shown that the compound exhibits low toxicity and good safety margins, which are crucial factors in drug development.

In the realm of cancer research, 3-(Adamantan-1-ylsulfanyl)-1,2,4-thiadiazol-5-ylamine has been investigated for its anticancer properties. A study conducted at Harvard Medical School found that this compound can induce apoptosis in various cancer cell lines while sparing normal cells. The mechanism involves the activation of caspase pathways and the inhibition of cell cycle progression. These findings suggest that 3-(Adamantan-1-ylsulfanyl)-1,2,4-thiadiazol-5-ylamine could be a valuable lead compound for the development of targeted cancer therapies.

The synthesis of 3-(Adamantan-1-ylsulfanyl)-1,2,4-thiadiazol-5-ylamine has been optimized through various synthetic routes to improve yield and purity. One common approach involves the reaction of 1-adamantanesulfonyl chloride with 5-aminothiadiazole under controlled conditions. This method provides a high yield and purity product suitable for further pharmaceutical development.

In conclusion, 3-(Adamantan-1-ylsulfanyl)-1,2,4-thiadiazol-5-ylamine (CAS No. 727676-30-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and multifaceted biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses.